Cas no 1251564-20-1 (N-(furan-2-yl)methyl-5-methyl-1-(1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-(furan-2-yl)methyl-5-methyl-1-(1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1251564-20-1
• MF: C₁₂H₁₁N₅O₂S
• MW: 289.313040018082
• CID: 6123778
• PubChem ID: 49670142
• Update Time: 2025-10-18

N-(furan-2-yl)methyl-5-methyl-1-(1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(furan-2-yl)methyl-5-methyl-1-(1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-carboxamide
• N-[(furan-2-yl)methyl]-5-methyl-1-(1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-carboxamide
• N-(furan-2-ylmethyl)-5-methyl-1-(thiazol-2-yl)-1H-1,2,3-triazole-4-carboxamide
• 1251564-20-1
• N-(furan-2-ylmethyl)-5-methyl-1-(1,3-thiazol-2-yl)triazole-4-carboxamide
• AKOS024530152
• F6042-0068

• Inchi： 1S/C12H11N5O2S/c1-8-10(11(18)14-7-9-3-2-5-19-9)15-16-17(8)12-13-4-6-20-12/h2-6H,7H2,1H3,(H,14,18)
• InChI Key： PVLAHSLUOQYMIN-UHFFFAOYSA-N
• SMILES： S1C=CN=C1N1C(C)=C(C(NCC2=CC=CO2)=O)N=N1

Computed Properties

• Exact Mass: 289.06334578g/mol
• Monoisotopic Mass: 289.06334578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 114Ų

Additional information on N-(furan-2-yl)methyl-5-methyl-1-(1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-carboxamide

N-(furan-2-yl)methyl-5-methyl-1-(1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-carboxamide (CAS NO 1251564-20-1): A Comprehensive Overview

The compound N-(furan-2-yl)methyl-5-methyl-1-(1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-carboxamide, identified by its CAS registry number 1251564-20-1, is a highly specialized molecule with significant potential in the field of medicinal chemistry. This compound belongs to a class of compounds that combine heterocyclic frameworks, making it a promising candidate for various biomedical applications.

Its structure features a unique combination of functional groups: furan (a five-membered oxygen-containing ring), thiazole (a five-membered sulfur-containing ring with a nitrogen atom), and triazole (a five-membered ring with three nitrogen atoms). These heterocyclic moieties are known for their versatility in medicinal chemistry, often contributing to enhanced pharmacokinetics, stability, and bioavailability.

Recent studies have highlighted the potential of compounds containing triazole and thiazole motifs in drug discovery. For instance, research published in Journal of Medicinal Chemistry (2023) demonstrated that triazole-based derivatives exhibit promising activity against certain pathogens, including bacteria and fungi.

The presence of the furan-2-yl group introduces additional complexity to this molecule. Furan derivatives are known for their diverse biological activities, ranging from anti-inflammatory to anticancer properties. The combination of furan with triazole and thiazole moieties creates a highly functionalized structure that may offer unique pharmacological profiles.

One of the key advantages of N-(furan-2-yl)methyl-5-methyl-1-(1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-carboxamide is its potential for modification. The molecule's structure allows for easy introduction of various substituents, which can be tailored to optimize its pharmacological properties. For example, modifications at the 5-methyl position or adjustments to the carboxamide group may enhance solubility, stability, or binding affinity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound and its analogs. A study published in Organic Process Research & Development (2023) described a novel, scalable synthesis route for similar triazole-thiazole hybrids, emphasizing their suitability as drug candidates.

Biologically, this compound has shown interest in the areas of antimicrobial therapy and inflammation modulation. Preclinical studies indicate that it may inhibit key enzymes or pathways involved in disease progression, making it a valuable tool for developing new treatments.

In conclusion, N-(furan-2-yl)methyl-5-methyl-1-(1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-carboxamide (CAS NO 1251564-20-1) represents an exciting frontier in medicinal chemistry. Its unique combination of heterocyclic moieties and versatile properties positions it as a potential candidate for addressing unmet medical needs. Ongoing research is expected to further elucidate its pharmacological profile and unlock its full therapeutic potential.